Cas no 868976-61-8 (N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2,5-dichlorobenzamide)

• Product Name: N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2,5-dichlorobenzamide
• CAS No: 868976-61-8
• MF: C₁₈H₁₂Cl₂N₄O₄S₂
• MW: 483.348278999329
• CID: 6604811
• PubChem ID: 18561290
• Update Time: 2025-10-28

N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2,5-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2,5-dichlorobenzamide
• N-[5-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2,5-dichlorobenzamide
• Benzamide, N-[5-[[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-2,5-dichloro-
• TDR78902
• N-(5-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2,5-dichlorobenzamide
• N-[5-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2,5-dichlorobenzamide
• CHEMBL2093300
• F1838-3291
• 868976-61-8
• AKOS024613446

• Inchi： 1S/C18H12Cl2N4O4S2/c19-9-1-3-12(20)11(5-9)16(26)22-17-23-24-18(30-17)29-7-15(25)21-10-2-4-13-14(6-10)28-8-27-13/h1-6H,7-8H2,(H,21,25)(H,22,23,26)
• InChI Key： QDGLYMYKURJMDL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=C3OCOC3=C2)=O)S1)(=O)C1=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 481.9677026g/mol
• Monoisotopic Mass: 481.9677026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• pka: 6.37±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2,5-dichlorobenzamide

N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2,5-dichlorobenzamide (CAS No: 868976-61-8)

The compound N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2,5-dichlorobenzamide (CAS No: 868976-61-8) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals due to its unique properties and potential applications. The molecule is characterized by the presence of a benzodioxole ring system, a thiadiazole moiety, and a dichlorobenzamide group, which collectively contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzodioxole derivatives in drug discovery. These structures are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The integration of the thiadiazole group further enhances the compound's pharmacological profile by introducing sulfur-based interactions that can stabilize protein-ligand complexes. Additionally, the dichlorobenzamide moiety imparts hydrophobicity and improves the compound's bioavailability.

One of the most promising applications of this compound lies in its potential as an antimicrobial agent. Researchers have demonstrated that derivatives of this compound exhibit potent activity against a range of bacterial and fungal pathogens. This is attributed to its ability to disrupt cellular membranes and inhibit essential enzymatic processes. Furthermore, the compound has shown selective toxicity towards pathogenic organisms while sparing host cells, making it a candidate for novel therapeutic interventions.

In the agricultural sector, this compound has been explored as a pesticide due to its ability to disrupt insect nervous systems. Studies have revealed that it acts as a potent inhibitor of acetylcholinesterase (AChE), an enzyme critical for neurotransmission in insects. This mechanism not only enhances pest control efficacy but also reduces the risk of resistance development compared to conventional pesticides.

The synthesis of N-5-{(2H-benzodioxol-carbamoylmethyl)sulfanyl}-thiadiazolyl-dichlorobenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzodioxole ring via oxidative coupling and subsequent functionalization with sulfur-containing groups. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction efficiency and minimize side reactions.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Initial findings suggest that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, N-{(benzodioxol-carbamoylmethyl)sulfanyl}-thiadiazolyl-dichlorobenzamide (CAS No: 868976-61-) represents a cutting-edge molecule with multifaceted applications in medicine and agriculture. Its unique structural features and biological activities make it a valuable asset in contemporary chemical research. As ongoing investigations continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a pivotal role in advancing both therapeutic and agricultural technologies.